Cas no 71385-27-8 (Cyclohexanone, 3-hydroxy-4,4-dimethyl-)

• Product Name: Cyclohexanone, 3-hydroxy-4,4-dimethyl-
• CAS No: 71385-27-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 545610
• PubChem ID: 15706973
• Update Time: 2025-04-19

Cyclohexanone, 3-hydroxy-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-hydroxy-4,4-dimethyl-
• 3-hydroxy-4,4-dimethylcyclohexan-1-one
• ANGDHMYJDGPYCB-UHFFFAOYSA-N
• SCHEMBL16093970
• 71385-27-8
• AKOS015906493
• 3-hydroxy-4,4-dimethylcyclohexanone
• DTXSID30577098
• EN300-1159571

• Inchi： 1S/C8H14O2/c1-8(2)4-3-6(9)5-7(8)10/h7,10H,3-5H2,1-2H3
• InChI Key： ANGDHMYJDGPYCB-UHFFFAOYSA-N
• SMILES： OC1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives